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For Researchers, Scientists, and Drug Development Professionals
Introduction

Monoethylglycinexylidide (MEGX), also known as Norlidocaine, is the primary and
pharmacologically active metabolite of the widely used local anesthetic and antiarrhythmic
drug, lidocaine.[1][2][3] It is formed in the liver through oxidative N-deethylation, a process
primarily mediated by the cytochrome P450 enzyme, CYP3A4.[2][4][5] The rate of MEGX
formation serves as a sensitive and valuable indicator of hepatic function and is particularly
utilized in the assessment of liver disease severity and for monitoring liver function in transplant
patients.[4][6][7] This document provides a detailed technical guide on the core
physicochemical properties, metabolic pathways, and analytical methodologies related to
MEGX.

Core Molecular and Chemical Properties

Monoethylglycinexylidide is an amino acid amide resulting from the formal condensation of
2,6-dimethylaniline and N-ethylglycine.[1][3] Its fundamental properties are summarized below.
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Property Value Source
Molecular Formula C12H18N20 [11[3]
Molecular Weight 206.28 g/mol [1][3]

N-(2,6-dimethylphenyl)-2-
IUPAC Name ] ) [1]
(ethylamino)acetamide

CAS Number 7728-40-7 [1]

Chemical Properties White Solid [3]

Note: The hydrochloride salt of MEGX has a molecular formula of C12H19CIN20 and a
molecular weight of approximately 242.75 g/mol .[4][5]

Metabolic Pathway and Pharmacokinetics

MEGX is produced in the liver from lidocaine and is further metabolized into inactive
compounds like glycine xylidide.[2] This metabolic cascade is a critical aspect of lidocaine's
pharmacokinetics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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